3-((2-(3-(4-bromophenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 3-[2-[5-(4-bromophenyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-5-methyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C24H21BrN6O3S/c1-14-11-21(32)26-23-27-28-24(30(14)23)35-13-22(33)31-20(16-5-9-18(34-2)10-6-16)12-19(29-31)15-3-7-17(25)8-4-15/h3-11,20H,12-13H2,1-2H3,(H,26,27,32)
• InChI Key: GRKDPZZZBBCWQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=NN=C(N12)SCC(=O)N3C(CC(=N3)C4=CC=C(C=C4)Br)C5=CC=C(C=C5)OC
• Molecular Formula: C24H21BrN6O3S
• Molecular Weight: 553.4 g/mol

Description

3-((2-(3-(4-bromophenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C24H21BrN6O3S and its molecular weight is 553.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationship in Heterocycles

Research on the compound 3-((2-(3-(4-bromophenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one and its derivatives focuses on their synthesis and potential applications in various scientific fields. These compounds, especially those incorporating thiophene moieties and related heterocycles, have been synthesized and explored for their antimicrobial properties. For instance, Mabkhot et al. (2016) synthesized new pyrazole, pyridine, and [1,2,4]triazolo[1,5-α]pyrimidine derivatives, finding some to be potent against specific fungal strains, suggesting their potential as antimicrobial agents (Mabkhot et al., 2016).

Antimicrobial and Antifungal Activities

The exploration of new heterocyclic compounds for antimicrobial and antifungal activities is a prominent area of research. Compounds synthesized from various starting materials, including Methyl (Z)-2-[(Benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, have been investigated for their potential applications in this field. For example, Toplak et al. (1999) reported the synthesis of heterocyclic systems that were further explored for their biological activities, showcasing the diversity of applications these compounds can have (Toplak et al., 1999).

Novel Synthetic Routes and Mechanisms

Innovative synthetic routes for creating derivatives of the mentioned compound reveal the versatility and potential of these heterocycles in scientific research. Luo et al. (2020) described an efficient procedure for synthesizing pyrazolo[3,4-d][1,2,4] triazolo[1,5-a]pyrimidine derivatives, indicating a streamlined approach to accessing complex heterocyclic structures that could have various applications, including medicinal chemistry (Luo et al., 2020).

Structural and Activity Analysis

The structural analysis and activity evaluation of these compounds, such as their antibacterial and antifungal efficacy, are crucial for understanding their potential applications. For instance, Lahmidi et al. (2019) conducted a study on the synthesis, crystal structure, spectroscopic characterization, and antibacterial activity of a novel pyrimidine derivative, providing insights into the compound's utility against various bacterial strains (Lahmidi et al., 2019).